
Physical properties of 4-Ethoxy-3-
methylbenzaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Ethoxy-3-methylbenzaldehyde

CAS No.: 56917-14-7

Cat. No.: B1321628

Get Quote

An In-Depth Technical Guide to the Physical Properties of 4-Ethoxy-3-methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Ethoxy-3-methylbenzaldehyde is an aromatic aldehyde, a class of compounds pivotal in

organic synthesis and medicinal chemistry. As a substituted benzaldehyde, its chemical

behavior and physical properties are dictated by the interplay of its core aromatic ring and the

specific functionalities attached: an aldehyde, an ethoxy group, and a methyl group.

Understanding these properties is fundamental for its application as a precursor in the

synthesis of more complex molecules, including active pharmaceutical ingredients (APIs) and

other high-value chemical entities.

This guide provides a detailed examination of the core physical and chemical characteristics of

4-Ethoxy-3-methylbenzaldehyde. Moving beyond a simple datasheet, we will explore the

causal relationships between its molecular architecture and its macroscopic properties. This
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document is structured to provide not just data, but also the scientific rationale behind it,

empowering researchers to better anticipate its behavior in experimental settings.

Molecular Structure and Core Identifiers
The foundation of any chemical's properties lies in its structure. 4-Ethoxy-3-
methylbenzaldehyde possesses a benzene ring substituted at positions 1, 3, and 4. The

aldehyde group (-CHO) at position 1 is the primary functional group, while the ethoxy (-

OCH₂CH₃) and methyl (-CH₃) groups at positions 4 and 3, respectively, modulate the

molecule's electronic and steric characteristics.

Identifier Value Source

IUPAC Name
4-ethoxy-3-

methylbenzaldehyde
PubChem[1]

CAS Number 56917-14-7 PubChem[1]

Molecular Formula C₁₀H₁₂O₂ PubChem[1]

Molecular Weight 164.20 g/mol PubChem[1]

SMILES CCOC1=C(C=C(C=C1)C=O)C PubChem[1]

InChI Key
UVANZOOMCRABQD-

UHFFFAOYSA-N
PubChem[1]

The arrangement of these groups is critical. The electron-donating nature of the ethoxy and

methyl groups influences the reactivity of the aldehyde and the aromatic ring. The presence of

the polar aldehyde and ether functionalities, combined with the nonpolar hydrocarbon portions,

results in a molecule with moderate polarity.

Caption: Molecular structure and its influence on physical properties.

Physicochemical Properties: A Quantitative
Overview
While extensive experimental data for 4-Ethoxy-3-methylbenzaldehyde is not widely

published, we can rely on high-quality computed properties and draw logical comparisons with
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structurally similar compounds. The following table summarizes the key physicochemical data.
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Property Value / Description
Rationale &
Comparative
Insights

Source

Physical State

Predicted to be a

liquid or low-melting

solid at 25°C

Similar substituted

benzaldehydes, like 4-

methylbenzaldehyde,

are liquids at room

temperature, with a

melting point of

-6.0°C.[2][3] The

increased molecular

weight and potential

for more ordered

crystal packing due to

the ethoxy group may

raise the melting point

slightly.

N/A

Boiling Point High

The boiling point is

expected to be

significantly above

200°C. For

comparison, 4-

methylbenzaldehyde

boils at 204-205°C.[3]

The addition of the

ethoxy group

(compared to just a

methyl group)

substantially

increases the

molecular weight and

polarity, leading to

stronger

intermolecular forces

and thus a higher

boiling point.

N/A
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Solubility

Limited solubility in

water; Soluble in

organic solvents

The polar aldehyde

and ether groups can

form hydrogen bonds

with water, but the

large nonpolar

aromatic ring and

hydrocarbon portions

(methyl and ethyl

groups) dominate,

limiting aqueous

solubility. It is

expected to be readily

soluble in common

organic solvents like

ethanol, ether, and

acetone, a property

shared by similar

aromatic aldehydes.

[4][5]

N/A

Octanol/Water

Partition Coefficient

(LogP)

2.6 (Computed)

This value indicates a

preference for the

octanol (nonpolar)

phase over water,

quantitatively

confirming its

hydrophobic

character. A LogP

greater than 2

suggests that the

compound is

significantly more

soluble in lipids and

nonpolar solvents

than in water.

PubChem[1]

Spectroscopic Profile for Structural Verification
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The identity and purity of 4-Ethoxy-3-methylbenzaldehyde are definitively confirmed through

a combination of spectroscopic techniques. Below is an expert analysis of the expected

spectral features, which serve as a fingerprint for the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR:

Aldehyde Proton (-CHO): A distinct singlet is expected far downfield, typically in the δ 9.8-

10.0 ppm range. This chemical shift is highly characteristic of aldehyde protons and is

rarely obscured by other signals.

Aromatic Protons (Ar-H): Three protons on the aromatic ring will appear in the δ 6.8-7.8

ppm region. Due to their substitution pattern, they will likely exhibit complex splitting

(doublets or doublet of doublets).

Ethoxy Protons (-OCH₂CH₃): This group will produce two signals: a quartet around δ 4.0-

4.2 ppm for the -OCH₂- protons (split by the adjacent -CH₃) and a triplet around δ 1.4-1.5

ppm for the -CH₃ protons (split by the adjacent -OCH₂-).

Methyl Proton (Ar-CH₃): A sharp singlet corresponding to the three methyl protons will

appear in the upfield aromatic region, likely around δ 2.2-2.4 ppm.

¹³C NMR:

Aldehyde Carbonyl (C=O): The most downfield signal, expected around δ 190-195 ppm.

Aromatic Carbons: Six distinct signals are expected between δ 110-160 ppm. The carbons

attached to oxygen (C-OEt and C-CHO) will be further downfield within this range.

Ethoxy Carbons: The -OCH₂- carbon will appear around δ 63-65 ppm, while the terminal -

CH₃ carbon will be significantly more upfield, around δ 14-16 ppm.

Methyl Carbon (Ar-CH₃): Expected to be around δ 15-20 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is invaluable for identifying the key functional groups present:
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C=O Stretch (Aldehyde): A strong, sharp absorption band is expected around 1690-1710

cm⁻¹. This is a classic indicator of an aromatic aldehyde.

C-H Stretch (Aldehyde): Two weaker bands are typically observed around 2820-2850 cm⁻¹

and 2720-2750 cm⁻¹. The presence of both is strong evidence for an aldehyde.

Aromatic C=C Stretch: Medium to weak bands will appear in the 1450-1600 cm⁻¹ region.

C-O Stretch (Ether): A strong band corresponding to the aryl-alkyl ether linkage is expected

around 1200-1275 cm⁻¹.

Aliphatic C-H Stretch: Bands for the methyl and ethoxy groups will be present in the 2850-

3000 cm⁻¹ region.

Mass Spectrometry (MS)
In electron ionization (EI) mass spectrometry, the molecular ion peak (M⁺) would be observed

at m/z = 164, confirming the molecular weight. Key fragmentation patterns would include the

loss of the aldehyde proton (M-1), loss of the ethyl group from the ether (M-29), and other

characteristic cleavages of the aromatic ring and its substituents.

Standard Protocols for Physical Property
Determination
The trustworthiness of physical data relies on standardized, verifiable experimental methods.

The following outlines the standard operating procedures for characterizing a compound like 4-
Ethoxy-3-methylbenzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1321628/docs?utm_src=pdf-body#physical-properties-of-4-ethoxy-3-methylbenzaldehyde
https://www.benchchem.com/product/b1321628/docs?utm_src=pdf-body#physical-properties-of-4-ethoxy-3-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321628?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Workflow

Data Interpretation

Synthesized Sample
(4-Ethoxy-3-methylbenzaldehyde)

NMR Spectroscopy
(¹H, ¹³C) FT-IR Spectroscopy Mass Spectrometry Melting Point

Apparatus Solubility Test

Confirm C-H Framework
& Connectivity

Identify Functional
Groups (C=O, C-O)

Confirm Molecular Weight
& Fragmentation

Assess Purity &
Determine Phase

Determine Solvent
Compatibility

Verified Compound Profile:
- Structure

- Purity
- Physical Properties

Click to download full resolution via product page

Caption: Standard analytical workflow for compound characterization.

Melting Point Determination:

A small, dry sample is packed into a capillary tube.

The tube is placed in a calibrated melting point apparatus.

The temperature is increased slowly (1-2°C per minute) near the expected melting point.

The range from the temperature at which the first drop of liquid appears to the temperature

at which the entire sample is liquid is recorded. A narrow range (<2°C) is indicative of high

purity.

Solubility Assessment:

A small, measured amount of the compound (e.g., 10 mg) is added to a set volume of a

solvent (e.g., 1 mL) in a test tube.
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The mixture is vortexed or agitated at a controlled temperature (e.g., 25°C).

Solubility is determined by visual inspection for a clear, homogenous solution. This is

repeated with various solvents (e.g., water, ethanol, dichloromethane, hexanes).

Spectroscopic Analysis (NMR, IR, MS):

For NMR, the sample is dissolved in a deuterated solvent (e.g., CDCl₃) and placed in an

NMR tube. The spectrum is acquired using a high-field NMR spectrometer.

For IR, a drop of the liquid sample is placed between two salt plates (or on an ATR crystal

for solid samples) and the spectrum is recorded.

For MS, the sample is introduced into the mass spectrometer, ionized (e.g., by electron

impact), and the mass-to-charge ratio of the resulting ions is analyzed.

Safety and Handling
As a research chemical, 4-Ethoxy-3-methylbenzaldehyde must be handled with appropriate

care. Based on GHS classifications for the compound, the following hazards are identified:

H315: Causes skin irritation[1].

H319: Causes serious eye irritation[1].

H335: May cause respiratory irritation[1].

Recommended Precautions:

Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[6][7]

Avoid breathing vapors or dust.[6][8] Avoid contact with skin, eyes, and clothing.[6][7]

Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), safety glasses

with side shields or goggles, and a lab coat.[6][8]

Storage: Store in a tightly closed container in a cool, dry place.[7]

Conclusion
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4-Ethoxy-3-methylbenzaldehyde is an aromatic aldehyde whose physical properties are a

direct consequence of its unique molecular structure. Its moderate polarity, conferred by the

aldehyde and ether functionalities, is balanced by the nonpolar nature of its aromatic ring and

alkyl substituents, leading to good solubility in organic solvents and limited solubility in water.

Its expected high boiling point and characteristic spectroscopic signatures provide a clear and

verifiable profile for researchers. By understanding the interplay of its functional groups,

scientists can effectively utilize this compound in complex synthetic pathways and predict its

behavior in various chemical environments.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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